Cas no 61314-17-8 (1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]-)
61314-17-8 structure
Product Name:1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]-
CAS No:61314-17-8
MF:C28H30O2
MW:398.536608219147
CID:484524
PubChem ID:12721125
Update Time:2025-04-19
1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]- Chemical and Physical Properties
Names and Identifiers
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- 1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]-
- 1-[4-[4-(4-butanoylphenyl)phenyl]phenyl]hexan-1-one
- DTXSID50508046
- 1-(3~4~-Butanoyl[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~-yl)hexan-1-one
- 61314-17-8
-
- Inchi: 1S/C28H30O2/c1-3-5-6-8-28(30)26-19-15-24(16-20-26)22-11-9-21(10-12-22)23-13-17-25(18-14-23)27(29)7-4-2/h9-20H,3-8H2,1-2H3
- InChI Key: COPIZHWYEHZETC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C(CCC)=O)CCCCC
Computed Properties
- Exact Mass: 398.2247
- Monoisotopic Mass: 398.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]- Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
61314-17-8 (1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]-) Related Products
- 3375-38-0(1,6-Diphenyl-1,6-hexanedione)
- 1671-75-6(1-Phenyl-1-heptanone)
- 4433-30-1(Undecanophenone)
- 120-46-7(Dibenzoylmethane)
- 58446-52-9(1-Phenylicosane-1,3-dione)
- 942-92-7(Caprophenone)
- 1083-30-3(3-Phenylpropiophenone)
- 1009-14-9(Valerophenone)
- 495-40-9(N-Butyrophenone)
- 495-71-6(1,2-Dibenzoylethane)
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